6-[(2-Methylbut-3-yn-2-yl)amino]pyrimidine-4-carboxylic acid
CAS No.:
Cat. No.: VC17788327
Molecular Formula: C10H11N3O2
Molecular Weight: 205.21 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Molecular Formula | C10H11N3O2 |
|---|---|
| Molecular Weight | 205.21 g/mol |
| IUPAC Name | 6-(2-methylbut-3-yn-2-ylamino)pyrimidine-4-carboxylic acid |
| Standard InChI | InChI=1S/C10H11N3O2/c1-4-10(2,3)13-8-5-7(9(14)15)11-6-12-8/h1,5-6H,2-3H3,(H,14,15)(H,11,12,13) |
| Standard InChI Key | KKMCCRXJNHPBGB-UHFFFAOYSA-N |
| Canonical SMILES | CC(C)(C#C)NC1=NC=NC(=C1)C(=O)O |
Introduction
Chemical Structure and Physicochemical Properties
The compound’s structure features a pyrimidine ring substituted at position 4 with a carboxylic acid group and at position 6 with a (2-methylbut-3-yn-2-yl)amino moiety. The alkyne group in the 2-methylbut-3-yn-2-yl substituent introduces potential for click chemistry applications, while the carboxylic acid enhances water solubility and hydrogen-bonding capacity. Key physicochemical properties are summarized below:
| Property | Value |
|---|---|
| Molecular Formula | |
| Molecular Weight | 205.21 g/mol |
| IUPAC Name | 6-(2-methylbut-3-yn-2-ylamino)pyrimidine-4-carboxylic acid |
| Canonical SMILES | CC(C)(C#C)NC1=NC=NC(=C1)C(=O)O |
| Topological Polar Surface Area | 83.5 Ų |
The compound’s solubility in polar solvents is moderate, influenced by the carboxylic acid group, while the alkyne moiety may facilitate derivatization via copper-catalyzed azide-alkyne cycloaddition.
Synthesis and Manufacturing Approaches
Laboratory-Scale Synthesis
The synthesis typically begins with commercially available 2-methylbut-3-yn-2-amine and 4-chloropyrimidine-4-carboxylic acid. Nucleophilic aromatic substitution occurs at the pyrimidine’s 6-position, where the amine reacts with the chloro-substituted intermediate under basic conditions. Solvents such as dimethylformamide (DMF) or tetrahydrofuran (THF) are employed at temperatures between 60–80°C, with reaction times ranging from 12–24 hours. Yields are optimized by controlling stoichiometry and using catalysts like potassium carbonate.
Industrial Production Considerations
Scale-up processes face challenges in purifying the alkyne-containing intermediate due to its volatility. Continuous flow reactors have been proposed to enhance safety and efficiency, particularly during exothermic steps. Post-synthesis, column chromatography or recrystallization from ethanol-water mixtures achieves purities >95%.
Comparative Analysis with Structural Analogues
Pyrimidine vs. Pyrazine Derivatives
Replacing the pyrimidine core with pyrazine (as in 6-[(2-methylbut-3-yn-2-yl)amino]pyrazine-2-carboxylic acid) reduces planarity, altering electronic distribution and binding affinity. Pyrazine analogues exhibit lower solubility but improved thermal stability.
Alkyne Substituent Variations
Compared to phenyl- or alkyl-substituted analogues, the 2-methylbut-3-yn-2-yl group balances steric bulk and reactivity. Its geminal dimethyl configuration stabilizes the alkyne against polymerization, a common issue in propargylamine derivatives.
Future Perspectives in Research and Development
Mechanistic Studies
Elucidating the compound’s interaction with biological targets requires crystallographic studies and enzyme inhibition assays. Priority targets include dihydrofolate reductase and tyrosine kinases implicated in cancer.
Structural Optimization
Introducing electron-withdrawing groups at the pyrimidine’s 2-position could enhance kinase affinity, while PEGylation of the carboxylic acid may improve pharmacokinetics.
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume